3-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(4-(trifluoromethyl)pyridin-2-yl)benzamide

• Molecular Formula: C21H24BF3N2O4
• Molecular Weight: 436.2 g/mol
• IUPAC Name: 3-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-[4-(trifluoromethyl)pyridin-2-yl]benzamide
• InChI: InChI=1S/C21H24BF3N2O4/c1-6-29-16-11-13(7-8-15(16)22-30-19(2,3)20(4,5)31-22)18(28)27-17-12-14(9-10-26-17)21(23,24)25/h7-12H,6H2,1-5H3,(H,26,27,28)
• InChI Key: BZDGRECVAGBRMH-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)C(=O)NC3=NC=CC(=C3)C(F)(F)F)OCC

Description

This compound (CAS: 1620677-34-0, Molecular Formula: C₂₁H₂₄BF₃N₂O₄, MW: 436.24) is a benzamide derivative featuring a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl (dioxaborolane) group at the 4-position of the benzene ring, an ethoxy substituent at the 3-position, and an N-linked 4-(trifluoromethyl)pyridin-2-yl moiety. The dioxaborolane group enables participation in Suzuki–Miyaura cross-coupling reactions, a cornerstone of modern organoboron chemistry . The ethoxy group introduces steric and electronic effects distinct from related analogs, while the trifluoromethyl pyridine enhances lipophilicity and metabolic stability .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below highlights key structural differences and similarities with analogs:

Compound Name	Molecular Formula	MW	Substituents (Position)	Key Features
Target Compound	C₂₁H₂₄BF₃N₂O₄	436	3-ethoxy, 4-dioxaborolane, N-(4-CF₃-pyridin-2-yl)	Ethoxy group enhances steric bulk; dioxaborolane enables cross-coupling .
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(4-(trifluoromethyl)pyridin-2-yl)benzamide	C₁₉H₂₀BF₃N₂O₃	392	4-dioxaborolane, N-(4-CF₃-pyridin-2-yl)	Lacks ethoxy; lower MW improves solubility but reduces steric hindrance.
4-Ethyl-N-(3-methyl-5-(dioxaborolan-2-yl)phenyl)pyrimidin-2-amine	C₁₉H₂₅BN₃O₂	346	4-ethyl pyrimidine, 5-dioxaborolane	Pyrimidine core instead of benzamide; reduced complexity.
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	C₅H₆F₃N₃	177	CF₃-substituted pyrazole	Smaller molecule; lacks dioxaborolane but shares CF₃ group.

Key Observations :

Bioactivity and Structure-Activity Relationships (SAR)

• Dioxaborolane-Containing Compounds : Often used as prodrugs or intermediates for bioactive molecules. For example, pyrazole derivatives () exhibit antimicrobial activity .
• Ethoxy Substituent : May modulate pharmacokinetics by slowing metabolic oxidation compared to methoxy or hydroxyl groups .